Cas no 941930-59-2 (2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-acetamidophenyl)acetamide)

• Product Name: 2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-acetamidophenyl)acetamide
• CAS No: 941930-59-2
• MF: C₂₂H₂₂N₄O₃
• MW: 390.435084819794
• CID: 5500727
• PubChem ID: 7665906
• Update Time: 2025-10-28

2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-acetamidophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• VU0497968-1
• 2-[3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(4-acetamidophenyl)acetamide
• N-(4-acetamidophenyl)-2-(3-(2,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)acetamide
• AKOS024465483
• N-(4-acetamidophenyl)-2-[3-(2,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide
• 941930-59-2
• F2774-2319
• 2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-acetamidophenyl)acetamide

• Inchi： 1S/C22H22N4O3/c1-14-4-9-19(15(2)12-14)20-10-11-22(29)26(25-20)13-21(28)24-18-7-5-17(6-8-18)23-16(3)27/h4-12H,13H2,1-3H3,(H,23,27)(H,24,28)
• InChI Key： NTOHQNAVSFENMA-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CC(C)=CC=2C)=NN1CC(NC1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 390.16919058g/mol
• Monoisotopic Mass: 390.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 90.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-acetamidophenyl)acetamide

Introduction to 2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-acetamidophenyl)acetamide (CAS No. 941930-59-2) and Its Emerging Applications in Chemical Biology

2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-acetamidophenyl)acetamide, identified by the CAS number 941930-59-2, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. This compound belongs to the pyridazine class of heterocycles, which are well-documented for their broad spectrum of biological activities. The presence of multiple functional groups, including a dimethylphenyl moiety, an acetamidophenyl substituent, and a pyridazinone core, contributes to its intricate molecular architecture and suggests multifaceted interactions with biological targets.

The dimethylphenyl group, located at the 2,4-position, is a common structural element in pharmaceuticals known for its ability to modulate receptor binding affinities and enhance metabolic stability. This moiety has been extensively studied in the development of central nervous system (CNS) therapeutics, where it often contributes to favorable pharmacokinetic profiles. In contrast, the acetamidophenyl group at the N-position introduces a polar amide functionality, which can improve solubility and binding interactions with protein targets. The combination of these features makes this compound a promising candidate for further exploration in drug discovery.

The central pyridazinone scaffold is another critical component of this molecule. Pyridazines are known for their versatility in medicinal chemistry due to their ability to engage with various biological receptors and enzymes. Specifically, the 6-oxo-1,6-dihydropyridazine core has been explored in the development of antimicrobial and anti-inflammatory agents. The oxo group at the 6-position enhances electrophilicity, facilitating interactions with nucleophilic residues in biological targets, while the dihydropyridazine ring provides a rigid framework that can optimize binding geometry.

Recent advancements in computational chemistry have enabled more precise modeling of how such molecules interact with biological systems. Through molecular docking studies, researchers have identified potential binding pockets on enzymes and receptors where this compound could exert its effects. For instance, preliminary simulations suggest that the dimethylphenyl group may interact with aromatic residues in target proteins, while the acetamidophenyl moiety could form hydrogen bonds with polar backbone atoms. These insights are crucial for designing derivatives with enhanced potency and selectivity.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial assays indicate that it exhibits moderate activity against certain enzymatic targets relevant to inflammatory pathways. The presence of both lipophilic and polar functional groups suggests that it may modulate signaling cascades involving both membrane-bound receptors and intracellular enzymes. Furthermore, its structural similarity to known bioactive molecules allows for comparative analysis with established therapeutics, providing a scaffold for rational drug design.

The synthesis of this compound presents an interesting challenge due to its multi-functionalized structure. Advanced synthetic methodologies have been employed to construct the pyridazinone core efficiently while introducing the requisite substituents without compromising yield or purity. Techniques such as multi-component reactions (MCRs) have proven particularly useful in generating complex heterocycles like this one in a streamlined manner. Such synthetic advances are essential for enabling large-scale production and further mechanistic studies.

One particularly compelling aspect of this compound is its potential role as a scaffold for structure-based drug design (SBDD). By leveraging high-resolution crystal structures of protein targets or through cryo-electron microscopy (cryo-EM), researchers can refine virtual models of how this molecule binds within active sites. This approach has been instrumental in optimizing small-molecule inhibitors for diseases such as cancer and neurodegenerative disorders. The unique combination of functional groups in this compound makes it an attractive starting point for generating libraries of derivatives with tailored biological activities.

Comparative studies with closely related analogs have provided valuable insights into structure-activity relationships (SAR). By systematically modifying substituents such as the dimethylphenyl group or introducing alternative heterocycles at key positions within the pyridazinone core, researchers can dissect how these changes influence biological outcomes. Such experiments often reveal unexpected interactions that guide future synthetic efforts toward more potent or selective agents.

The broader significance of this compound lies in its alignment with current trends toward targeted therapies based on small-molecule modulators. As our understanding of disease mechanisms at the molecular level deepens, compounds like this one offer opportunities to intervene at key nodes within complex signaling networks. Whether through modulation of enzyme activity or interference with receptor dimerization events, such molecules hold promise for addressing conditions that were previously difficult to treat effectively.

Future directions for research on this compound include exploring its potential as an intermediate in larger synthetic schemes or as part of combinatorial libraries designed for high-throughput screening (HTS). Advances in automation technologies now allow researchers to rapidly test thousands of compounds against diverse biological assays—accelerating the discovery process significantly. Additionally， integrating machine learning algorithms into virtual screening efforts could further enhance identification of promising derivatives from this scaffold.

In conclusion,2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-acetamidophenyl)acetamide (CAS No. 941930-59-2) represents an intriguing example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups positions it as a valuable tool for both academic research and industrial drug discovery programs aimed at addressing unmet medical needs across multiple therapeutic areas.